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Compound of Interest

Compound Name: tert-Butyl carbazate

Cat. No.: B045769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of tert-butyl carbazate, a versatile reagent widely employed in organic synthesis,

particularly in the pharmaceutical and agrochemical industries. This document summarizes key

quantitative data, details relevant experimental methodologies, and presents visual workflows

for its synthesis and key reactions.

Chemical Identity and Structure
Tert-butyl carbazate, also known as Boc-hydrazine, is a carbamate derivative of hydrazine.

The presence of the tert-butoxycarbonyl (Boc) protecting group on one of the nitrogen atoms

modulates its reactivity, making it a crucial building block in the synthesis of a wide array of

complex molecules.

IUPAC Name: tert-butyl N-aminocarbamate

CAS Number: 870-46-2[1][2]

Molecular Formula: C₅H₁₂N₂O₂[1][2]

Molecular Weight: 132.16 g/mol [3][4]
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Chemical Structure:

Physicochemical Properties
The following table summarizes the key physicochemical properties of tert-butyl carbazate,

compiled from various sources.

Property Value Source(s)

Appearance

White to off-white or pale

yellow crystalline solid or

lumps.[2][3][5]

[2][3][5]

Melting Point 39-42 °C (lit.) [2][6][7]

Boiling Point 63-65 °C at 0.1 mmHg (lit.) [2][6][7]

Solubility

Soluble in organic solvents

such as ethanol, methanol,

and acetone. Limited solubility

in water.[1][2][6]

[1][2][6]

Density 1.02 g/mL at 25 °C (lit.) [2]

pKa 10.74 ± 0.20 (Predicted) [3][6]

Flash Point 92.994 °C / 197 °F [2][6]

Refractive Index n20/D 1.4496 (lit.) (estimate) [2]

Vapor Pressure 0.024 mmHg at 25 °C [2]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of tert-butyl carbazate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (300 MHz, CDCl₃): δ 6.73 (s, 1H), 3.83 (s, 2H), 1.46 (s, 9H).[8]

¹³C NMR (75 MHz, CDCl₃): δ 158.2, 80.1, 28.2.[8]
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Infrared (IR) Spectroscopy
Infrared spectra of tert-butyl carbazate show characteristic absorption bands corresponding to

its functional groups. While specific peak values can vary slightly based on the sampling

method (e.g., KBr pellet, Nujol mull, thin film), the key vibrational modes are consistently

observed.

Mass Spectrometry (MS)
Mass spectrometry data confirms the molecular weight of tert-butyl carbazate. The

fragmentation pattern can provide further structural information.

Experimental Protocols
This section outlines general experimental methodologies for determining the key

physicochemical properties of organic compounds like tert-butyl carbazate.

Synthesis of tert-Butyl Carbazate
A common method for the synthesis of tert-butyl carbazate involves the reaction of di-tert-

butyl dicarbonate with hydrazine hydrate.

Procedure:

Dissolve hydrazine hydrate in isopropanol and cool the solution to 0 °C.

Add a solution of di-tert-butyl dicarbonate in isopropanol dropwise to the cooled hydrazine

hydrate solution.

Stir the reaction mixture at 0 °C for 2 hours.

Remove the solvent under reduced pressure using a rotary evaporator.

Dissolve the residue in dichloromethane (DCM) and dry the solution over anhydrous

magnesium sulfate.

Filter the solution to remove the drying agent.
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Remove the DCM by rotary evaporation to yield tert-butyl carbazate as a white semi-solid.

[6]

Melting Point Determination
The melting point of tert-butyl carbazate can be determined using a standard melting point

apparatus.

Procedure:

Ensure the tert-butyl carbazate sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 10-15 °C below the expected melting

point.

Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). This

range is the melting point.

Boiling Point Determination
The boiling point of tert-butyl carbazate is determined under reduced pressure to prevent

decomposition.

Procedure (Micro-scale):

Place a small amount of tert-butyl carbazate into a small test tube.

Invert a capillary tube (sealed at one end) and place it, open-end down, into the liquid.

Attach the test tube to a thermometer and place the assembly in a heating bath (e.g., an oil

bath).
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Heat the bath gradually. A stream of bubbles will emerge from the open end of the capillary

tube.

Continue heating until a steady stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Solubility Determination
A general procedure to determine the solubility of tert-butyl carbazate in various solvents.

Procedure:

Add a known volume of the desired solvent to a vial at a constant temperature.

Add a small, weighed amount of tert-butyl carbazate to the solvent.

Stir or agitate the mixture until the solid is completely dissolved.

Continue adding small, weighed portions of the solute until a saturated solution is formed

(i.e., a small amount of undissolved solid remains).

The total weight of the dissolved solute in the known volume of solvent gives the solubility at

that temperature.

NMR Spectroscopy
Procedure for ¹H and ¹³C NMR:

Dissolve a small amount of tert-butyl carbazate (typically 5-10 mg) in a deuterated solvent

(e.g., CDCl₃) in an NMR tube.

Place the NMR tube in the spectrometer.

Acquire the ¹H spectrum, followed by the ¹³C spectrum.

Process the spectra to determine chemical shifts (δ) and coupling constants (J).
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IR Spectroscopy
Procedure (KBr Pellet Method):

Grind a small amount of dry tert-butyl carbazate with spectroscopic grade potassium

bromide (KBr) in a mortar and pestle.

Place the mixture into a pellet press and apply pressure to form a thin, transparent pellet.

Place the pellet in the sample holder of the IR spectrometer.

Record the infrared spectrum.

Mass Spectrometry
Procedure (Electron Ionization - EI):

Introduce a small amount of the tert-butyl carbazate sample into the mass spectrometer,

typically via a direct insertion probe or after separation by gas chromatography.

The sample is vaporized and then ionized by a beam of electrons.

The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum.

Key Reactions and Workflows
Tert-butyl carbazate is a key intermediate in several important synthetic transformations.

Synthesis of tert-Butyl Carbazate
The synthesis of tert-butyl carbazate from di-tert-butyl dicarbonate and hydrazine hydrate is a

fundamental laboratory preparation.
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Di-tert-butyl dicarbonate

Reaction

Hydrazine hydrate

Isopropanol (solvent)

0 °C

Stirring (2h) Workup tert-Butyl carbazate
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Caption: Synthesis of tert-butyl carbazate.

Use in the Synthesis of tert-Butyl Azidoformate
Tert-butyl carbazate is a precursor for the synthesis of tert-butyl azidoformate, a useful

reagent for the introduction of the Boc protecting group.
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Caption: Synthesis of tert-butyl azidoformate.

Formation of Hydrazones
Tert-butyl carbazate reacts with aldehydes and ketones to form N-Boc-hydrazones, which are

stable intermediates in various synthetic pathways.

tert-Butyl carbazate

ReactionAldehyde or Ketone

Acid catalyst

N-Boc-hydrazone

Water

Click to download full resolution via product page
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Caption: Formation of N-Boc-hydrazones.

Safety and Handling
Tert-butyl carbazate is a flammable solid and may be harmful if swallowed or in contact with

skin. It is important to handle this chemical with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat. It should be stored in a cool, dry, and

well-ventilated area away from incompatible substances such as strong oxidizing agents.

Conclusion
Tert-butyl carbazate is a cornerstone reagent in modern organic synthesis, offering a unique

combination of reactivity and stability. A thorough understanding of its physicochemical

properties, as detailed in this guide, is essential for its effective and safe use in research,

development, and manufacturing. The provided data and experimental outlines serve as a

valuable resource for scientists and professionals in the chemical and pharmaceutical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045769#physicochemical-properties-of-tert-butyl-
carbazate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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